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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling considerations for 3,4-
Diethylhexane (CAS No. 19398-77-7). Due to the limited availability of specific toxicological
and explosive limit data for this compound, this document incorporates data from the
structurally similar n-decane as a reference for hazard assessment. All data presented herein
should be utilized in conjunction with a comprehensive, site-specific risk assessment.

Core Safety and Physical Properties

3,4-Diethylhexane is a flammable liquid and vapor that may be fatal if swallowed and enters
the airways.[1][2] It is imperative that appropriate safety precautions are implemented to
mitigate these risks. A summary of its key physical and chemical properties is provided below.
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Property Value Source
Molecular Formula C10H22 [L1[31[41[5]16]
Molecular Weight 142.29 g/mol [1][3][6]
Appearance Colorless liquid [3]
Melting Point -53.99 °C [3]
Boiling Point 162 °C [3]
Flash Point 85.8 °C (closed cup) [3]
Density 0.75 g/cm?3 [3]
Vapor Pressure 2.81 mmHg at 25°C [3]
Refractive Index 1.4190-1.4210 [3]
Flammable liquid and vapor
GHS Hazard Classification (Category 3), Aspiration [1]

Hazard (Category 1)

Toxicological Profile (Based on n-Decane Data)

Specific toxicological data for 3,4-Diethylhexane is not readily available.[3] Therefore, the

following data for n-decane, a C10 alkane, is provided as a conservative estimate of potential

hazards.
Metric Value Species Source
LD50 (Oral) >5 g/kg Rat [7]
LD50 (Dermal) >2 glkg Rabbit [7]
Explosive Limits 0.8-2.6% [718]

Experimental Protocols

The following are summaries of the standard methodologies used to determine key safety

parameters for flammable liquids and are presumed to be applicable for the testing of 3,4-
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Diethylhexane.

Flash Point Determination (ASTM D93)

The flash point of a volatile material is the lowest temperature at which its vapors will ignite
when an ignition source is introduced. The Pensky-Martens closed-cup method, standardized
as ASTM D93, is a common procedure for determining the flash point of petroleum products.

Methodology:
e Abrass test cup is filled with the sample to a specified level.

e The cup is sealed with a lid that has openings for a stirrer, thermometer, and an ignition
source.

e The sample is heated at a slow, constant rate while being continuously stirred.

o At regular temperature intervals, the stirring is stopped, and an ignition source (a small
flame) is dipped into the vapor space above the liquid.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors of the sample to ignite.

Acute Toxicity Testing (OECD Guidelines)

Oral Toxicity (Based on OECD Guideline 401): This method is designed to determine the acute
oral toxicity of a substance. It provides information on the potential health hazards from short-
term oral exposure. The LD50 (median lethal dose) is a statistically derived single dose of a
substance that can be expected to cause death in 50% of the animals when administered by
the oral route.

Methodology:

o The test substance is administered orally in a single dose to a group of experimental animals
(typically rats).

» Several dose levels are used with multiple animals per dose group.

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.benchchem.com/product/b099930?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099930?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e The animals are observed for a set period (e.g., 14 days) for signs of toxicity and mortality.
e The LD50 value is then calculated from the dose-response data.

Inhalation Toxicity (Based on OECD Guideline 403): This guideline is used to assess the health
hazards associated with short-term inhalation exposure to a substance. The LC50 (median
lethal concentration) is the concentration of the chemical in the air that is expected to kill 50%
of the test animals during a specified exposure time (usually 4 hours).

Methodology:

e Animals (typically rats) are placed in an inhalation chamber with a controlled atmosphere
containing the test substance at a known concentration.

e Multiple groups of animals are exposed to different concentrations of the substance for a
fixed period, generally 4 hours.

e The animals are then observed for at least 14 days for signs of toxicity and mortality.

e The LC50 is determined from the concentration-response data.

Safe Handling and Personal Protective Equipment
(PPE)

The safe handling of 3,4-Diethylhexane necessitates a multi-faceted approach, encompassing
engineering controls, administrative procedures, and the use of appropriate personal protective
equipment.
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Caption: A logical workflow for the safe handling of 3,4-Diethylhexane.
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Engineering Controls

o Ventilation: Always handle 3,4-Diethylhexane in a well-ventilated area, preferably within a
chemical fume hood to minimize the inhalation of vapors.

« Ignition Sources: Eliminate all potential ignition sources from the handling area, including
open flames, hot surfaces, and spark-producing equipment.

e Grounding and Bonding: Use proper grounding and bonding procedures when transferring
the liquid to prevent the buildup of static electricity.

Personal Protective Equipment (PPE)

o Eye Protection: Chemical splash goggles or a face shield are mandatory.

e Hand Protection: Wear chemical-resistant gloves, such as nitrile or neoprene. Always inspect
gloves for integrity before use.

» Body Protection: A flame-resistant lab coat should be worn to prevent skin contact.

» Respiratory Protection: If working outside of a fume hood or if there is a potential for
exceeding exposure limits, a NIOSH-approved respirator with organic vapor cartridges is
required.

Emergency Procedures
Spills

o Evacuate: Immediately evacuate non-essential personnel from the spill area.
e Ventilate: Increase ventilation to the area if it is safe to do so.

e Contain: Use a spill kit with absorbent materials to contain the spill. Do not use combustible
materials like paper towels to absorb the liquid.

o Clean-up: Carefully collect the absorbed material and place it in a sealed, labeled container
for hazardous waste disposal.

o Decontaminate: Clean the spill area with soap and water.
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Fire

o Evacuate: Immediately evacuate the area and activate the nearest fire alarm.

» Extinguish: If the fire is small and you are trained to do so, use a dry chemical, carbon
dioxide, or alcohol-resistant foam extinguisher. Do not use water, as it may spread the
flammable liquid.

e Do Not Re-enter: Once you have evacuated, do not re-enter the area. Await the arrival of
emergency responders.

First Aid

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes.

o Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting due to the aspiration hazard. If the person is conscious,
rinse their mouth with water. Seek immediate medical attention.

Storage and Disposal

o Storage: Store 3,4-Diethylhexane in a tightly closed container in a cool, dry, well-ventilated
area away from incompatible materials such as strong oxidizing agents. Store in a
designated flammable liquids cabinet.

» Disposal: Dispose of unused 3,4-Diethylhexane and any contaminated materials as
hazardous waste in accordance with local, state, and federal regulations. Do not dispose of it
down the drain.

This technical guide is intended to provide comprehensive safety and handling information for
3,4-Diethylhexane. All personnel handling this chemical should be thoroughly trained on its
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hazards and the procedures outlined in this document and the corresponding Safety Data
Sheet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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